Cas no 60079-22-3 (β-Aspartylaspartic acid)

• Product Name: β-Aspartylaspartic acid
• CAS No: 60079-22-3
• MF: C₈H₁₂N₂O₇
• MW: 248.190082550049
• MDL: MFCD32062577
• CID: 883293
• PubChem ID: 453623
• Update Time: 2025-06-24

β-Aspartylaspartic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-amino-3-carboxypropanoyl)amino]butanedioic acid
• 2-[(3-aMino-3-carboxy-propanoyl)aMino]butane
• Aspartic acid condensate
• (3-Amino-3-carboxy-propionylamino)-bernsteinsaeure
• A-aspartylaspartic acid
• b-Asp-Asp
• β-Aspartylaspartic acid
• (S)-2-((S)-3-Amino-3-carboxypropanamido)succinic acid
• E79126
• (2S)-2-[(3S)-3-AMINO-3-CARBOXYPROPANAMIDO]BUTANEDIOIC ACID
• beta-L-aspartyl-L-aspartic acid
• SCHEMBL1495135
• AS-83127
• (2S)-2-[[(3S)-3-amino-4-hydroxy-4-oxo-butanoyl]amino]butanedioic acid
• 60079-22-3
• (S)-2-((S)-3-Amino-3-carboxypropanamido)succinicacid
• CHEBI:194400
• CS-0128548
• beta-aspartylaspartic acid
• HY-131108
• (2S)-2-[[(3S)-3-amino-3-carboxypropanoyl]amino]butanedioic acid
• DA-59353

• MDL： MFCD32062577
• Inchi： 1S/C8H12N2O7/c9-3(7(14)15)1-5(11)10-4(8(16)17)2-6(12)13/h3-4H,1-2,9H2,(H,10,11)(H,12,13)(H,14,15)(H,16,17)/t3-,4-/m0/s1
• InChI Key： KXAWLANLJYMEGB-IMJSIDKUSA-N
• SMILES： O=C(C[C@@H](C(=O)O)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 248.06400
• Monoisotopic Mass: 248.06445073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 167.02000
• LogP: -1.07630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides